Cas no 1183628-42-3 (3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid)

• Product Name: 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid
• CAS No: 1183628-42-3
• MF: C₇H₆ClNO₂S
• MW: 203.646039485931
• MDL: MFCD12823575
• CID: 5684223
• PubChem ID: 21836295
• Update Time: 2025-05-23

3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8341512
• 3-chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid
• Z732206892
• 1183628-42-3
• EN300-25982898
• 2-Pyridinecarboxylic acid, 3-chloro-6-(methylthio)-
• 3-chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid
• 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid

• MDL： MFCD12823575
• Inchi： 1S/C7H6ClNO2S/c1-12-5-3-2-4(8)6(9-5)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： KCNDVIJSOUSNTB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)O)SC

Computed Properties

• Exact Mass: 202.9807773g/mol
• Monoisotopic Mass: 202.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 360.9±42.0 °C(Predicted)
• pka: 2.26±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid

3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid (CAS No. 1183628-42-3): An Overview of Its Structure, Properties, and Applications

3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid (CAS No. 1183628-42-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid.

Chemical Structure and Properties

3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid is a pyridine derivative with a chlorine atom at the 3-position, a methylthio group at the 6-position, and a carboxylic acid group at the 2-position. The molecular formula of this compound is C₉H₈ClNO₂S, and its molecular weight is approximately 219.7 g/mol. The presence of these functional groups imparts unique chemical and physical properties to the molecule.

The compound is typically a white to off-white crystalline solid with a melting point ranging from 145 to 147°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The carboxylic acid group can ionize in aqueous solutions, making the compound suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid has been extensively studied in the literature. One common synthetic route involves the reaction of 3-chloro-6-methylthiopyridine with an appropriate carboxylic acid precursor. For instance, a typical synthesis method involves the following steps:

1. Nitration of 3-chloro-6-methylthiopyridine to form 3-chloro-6-methylthio-2-nitropyridine.
2. Reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst.
3. Cyclization of the amino group to form the carboxylic acid using an oxidizing agent such as potassium permanganate.

This synthetic pathway provides a robust and scalable method for producing high-purity 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste generation.

Biological Activities and Applications

3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid has been investigated for its potential biological activities in various preclinical studies. One notable application is its use as an intermediate in the synthesis of pharmaceutical compounds with therapeutic potential. For example, derivatives of this compound have shown promising results in inhibiting specific enzymes involved in disease pathways.

In particular, recent research has focused on the anti-inflammatory properties of 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid. Studies have demonstrated that certain derivatives can effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This makes them potential candidates for developing new anti-inflammatory drugs with reduced side effects compared to existing treatments.

Beyond its pharmaceutical applications, 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid has also been explored for its use in agrochemicals. Its structural features make it suitable for designing herbicides and fungicides with improved efficacy and selectivity. Research in this area is ongoing, with several studies reporting promising results in controlling plant pathogens and weeds.

Conclusion

In summary, 3-Chloro-6-(methylsulfanyl)pyridine-2-carboxylic acid (CAS No. 1183628-42-3) is a multifaceted organic compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for pharmaceutical development, agrochemical applications, and other areas of research. As ongoing studies continue to uncover new insights into its biological activities and synthetic methods, the future prospects for this compound appear promising.